Cas no 1207038-34-3 (1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole)

• Product Name: 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole
• CAS No: 1207038-34-3
• MF: C₂₁H₂₀Cl₂N₂S
• MW: 403.367901802063
• CID: 5452053
• PubChem ID: 49671485
• Update Time: 2025-10-19

1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole
• AKOS024476986
• 1207038-34-3
• 1-benzyl-2-(cyclopentylthio)-5-(3,4-dichlorophenyl)-1H-imidazole
• 1-benzyl-2-cyclopentylsulfanyl-5-(3,4-dichlorophenyl)imidazole
• F2964-1158
• 2-(Cyclopentylthio)-5-(3,4-dichlorophenyl)-1-(phenylmethyl)-1H-imidazole

• Inchi： 1S/C21H20Cl2N2S/c22-18-11-10-16(12-19(18)23)20-13-24-21(26-17-8-4-5-9-17)25(20)14-15-6-2-1-3-7-15/h1-3,6-7,10-13,17H,4-5,8-9,14H2
• InChI Key： UOOCCPIPIZPNGQ-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(CC2=CC=CC=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

Computed Properties

• Exact Mass: 402.0724252g/mol
• Monoisotopic Mass: 402.0724252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.1±60.0 °C(Predicted)
• pka: 3.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole

Introduction to 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole (CAS No: 1207038-34-3)

1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole, identified by its CAS number 1207038-34-3, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This imidazole derivative combines a benzyl group, a cyclopentylsulfanyl moiety, and a 3,4-dichlorophenyl substituent, creating a molecule with distinct chemical properties that make it a promising candidate for further research and development.

The imidazole core is a heterocyclic aromatic compound that plays a crucial role in numerous biological processes. Its stability and reactivity make it an ideal scaffold for drug design, allowing modifications at various positions to enhance binding affinity and selectivity. In the case of 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole, the presence of the benzyl group at the 1-position introduces hydrophobic interactions, while the cyclopentylsulfanyl group at the 2-position adds steric bulk and potential for hydrogen bonding. The 3,4-dichlorophenyl moiety at the 5-position further enhances the molecule's ability to interact with biological targets through halogen bonding and dipole interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The combination of electron-withdrawing groups like chlorine atoms and electron-donating groups like the benzyl moiety creates a balanced pharmacophore that could optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural complexity of 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole allows for further derivatization and optimization to improve its pharmacological profile. Researchers have been exploring synthetic routes to modify specific functional groups while maintaining the core imidazole scaffold. This approach has led to the identification of analogs with enhanced potency and reduced toxicity, paving the way for novel therapeutic agents.

The role of sulfanyl groups in medicinal chemistry cannot be overstated. Sulfur-containing compounds are known for their ability to modulate biological pathways by acting as substrates or inhibitors of enzymes. The cyclopentylsulfanyl group in 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole contributes to its unique chemical properties by providing a flexible side chain that can adopt multiple conformations. This flexibility is advantageous in drug design, as it allows the molecule to fit into binding pockets of target proteins with high affinity.

Moreover, the presence of chlorine atoms in the 3,4-dichlorophenyl substituent enhances the electrophilicity of the molecule, making it more reactive in certain biochemical pathways. This feature has been exploited in designing molecules that can undergo selective modifications or cross-linking reactions, which are essential for developing targeted therapies. For instance, dichlorophenyl derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression by disrupting aberrant signaling pathways.

In vitro studies have begun to unravel the potential therapeutic applications of 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole. Initial experiments suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes such as COX-2 and LOX. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent. By interfering with key regulatory pathways, this compound could induce apoptosis or inhibit cell proliferation in cancerous cells while sparing healthy tissues.

The synthesis of 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in green chemistry have encouraged researchers to explore sustainable synthetic routes that minimize waste and hazardous byproducts. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the process while maintaining efficiency.

The pharmacokinetic properties of this compound are also under investigation. Understanding how 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data suggest that it exhibits moderate oral bioavailability and rapid metabolic clearance via Phase II conjugation reactions involving glucuronidation or sulfation. These findings will guide future modifications aimed at improving its pharmacokinetic profile.

The future directions for research on 1-benzyl-2-(cyclopentylsulfanyl)-5-(3,4-dichlorophenyl)-1H-imidazole are multifaceted. Further exploration of its biological activity across different disease models will be essential to validate its therapeutic potential. Additionally, structure-activity relationship (SAR) studies will help identify key structural features responsible for its efficacy and selectivity. Collaborative efforts between chemists, biologists, and pharmacologists will be necessary to translate laboratory findings into clinical applications.

In conclusion, 1-benzyl-2-(cyclopentyle sulfanyl)-5-(3 4 dich lor phen yl) - 1 H - im id azole ( CAS No: 1207038 - 34 - 3) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities。 Its combination of hydrophobic interactions， steric bulk， halogen bonding， and dipole interactions makes it an attractive scaffold for further optimization。 As research continues， this compound holds great promise for addressing unmet medical needs across various therapeutic areas。